Cas no 863007-98-1 (N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methylpropanamide)

• Product Name: N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methylpropanamide
• CAS No: 863007-98-1
• MF: C₁₅H₁₈ClNO₃S
• MW: 327.826322078705
• CID: 6025023
• PubChem ID: 18554224
• Update Time: 2025-08-04

N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methylpropanamide
• N-(3-chloro-4-methylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)isobutyramide
• Propanamide, N-(3-chloro-4-methylphenyl)-N-(2,3-dihydro-1,1-dioxido-3-thienyl)-2-methyl-
• AKOS003159938
• F0678-0262
• SR-01000008414
• N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2-methylpropanamide
• AKOS016274169
• 863007-98-1
• SR-01000008414-1

• Inchi： 1S/C15H18ClNO3S/c1-10(2)15(18)17(13-6-7-21(19,20)9-13)12-5-4-11(3)14(16)8-12/h4-8,10,13H,9H2,1-3H3
• InChI Key： ZBAYUXYOKVJVBP-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=C(C)C(Cl)=C1)C1C=CS(=O)(=O)C1)(=O)C(C)C

Computed Properties

• Exact Mass: 327.0695923g/mol
• Monoisotopic Mass: 327.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Boiling Point: 538.7±50.0 °C(Predicted)
• pka: -0.67±0.20(Predicted)

Additional information on N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methylpropanamide

Comprehensive Overview of N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methylpropanamide (CAS No. 863007-98-1)

The compound N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methylpropanamide (CAS No. 863007-98-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a chloro-methylphenyl group and a dioxo-thiophene moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "what is the role of sulfonyl groups in drug design" and "how does structural modification enhance compound efficacy."

One of the key features of N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methylpropanamide is its sulfone functional group, which is increasingly recognized for its role in improving metabolic stability and binding affinity in drug candidates. Researchers frequently search for "sulfone-containing compounds in medicinal chemistry" or "CAS 863007-98-1 applications," highlighting the growing demand for insights into such molecules. The compound's chloro-methylphenyl segment also contributes to its lipophilicity, a critical factor in drug absorption and distribution.

In the context of agrochemical innovation, N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methylpropanamide has been explored for its potential as a pesticide intermediate. Questions like "how to optimize pesticide formulations" or "emerging trends in agrochemical synthesis" align with this application. The compound's structural versatility allows for derivatization, enabling researchers to fine-tune its properties for specific targets. This adaptability is particularly valuable in addressing challenges such as pest resistance and environmental sustainability.

From a synthetic chemistry perspective, the preparation of CAS 863007-98-1 involves multi-step reactions, often starting from 3-chloro-4-methylaniline and 1,1-dioxo-2,3-dihydrothiophene-3-carboxylic acid. Searches for "efficient synthesis of sulfonyl amides" or "step-by-step guide to CAS 863007-98-1 synthesis" reflect the technical interest in its production. The compound's purity and yield are critical, necessitating advanced analytical techniques like HPLC and NMR for characterization.

The pharmacological potential of N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methylpropanamide is another area of active investigation. Its structure suggests possible interactions with enzyme targets such as kinases or proteases, making it a candidate for "drug discovery pipelines." Queries like "how to identify bioactive sulfonamides" or "CAS 863007-98-1 biological activity" underscore the need for detailed studies on its mechanism of action. Preliminary data indicate promising selectivity profiles, though further in vivo studies are required.

Environmental and regulatory considerations are also pertinent when discussing CAS 863007-98-1. Researchers and manufacturers often search for "eco-friendly synthesis routes" or "regulatory compliance for novel compounds," emphasizing the importance of sustainable practices. The compound's biodegradability and toxicity profile are under scrutiny to ensure alignment with global standards such as REACH and OECD guidelines.

In summary, N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methylpropanamide (CAS No. 863007-98-1) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, addressing high-interest topics like "structure-activity relationships" and "green chemistry in compound design." As scientific inquiry advances, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.